Cas no 6461-76-3 (1,2-Benzenedisulfonyl dichloride)

• Product Name: 1,2-Benzenedisulfonyl dichloride
• CAS No: 6461-76-3
• MF: C₆H₄Cl₂O₄S₂
• MW: 275.129557609558
• MDL: MFCD00059836
• CID: 85693
• PubChem ID: 87564071
• Update Time: 2025-10-29

1,2-Benzenedisulfonyl dichloride Chemical and Physical Properties

Names and Identifiers

• 1,2-benzenedisulfonyl chloride
• 1,2-Benzenedisulfonyl Dichloride
• Benzene-1,2-disulfonyl dichloride
• Benzene-1,2-disulfochloride
• benzene-1,2-disulfonyl chloride
• benzene-1,2-disulphonyl dichloride
• o-benzendisulfonyl dichloride
• o-Benzenedisulfonyl chloride
• o-Benzenedisulfonylchlorid
• 1,2-Bis(chlorosulfonyl)benzene
• 1,2-Di(chlorosulfonyl)benzene
• o-(Chlorosulfonyl)benzenesulfonyl chloride
• o-Bis(chlorosulfonyl)benzene
• YBGQXNZTVFEKEN-UHFFFAOYSA-N
• 1,2-Benzenedisulfonyldichloride
• benzenedisulfonyl chloride
• Benzenedisulfonyl dichloride
• NCIOpen2_002318
• 1,2-benzenedisulphonyl chloride
• NSC59443
• 1,2-Benzenedisu
• SCHEMBL250199
• AS-49364
• 6461-76-3
• AM20040951
• 1,2-Benzenedisulfonyl dichloride #
• DTXSID00983223
• B1128
• H11434
• NSC-59443
• BB 0260564
• MFCD00059836
• FT-0606280
• AKOS005171619
• STK503694
• ALBB-006070
• 1,2-Benzenedisulfonyl dichloride

• MDL： MFCD00059836
• Inchi： 1S/C6H4Cl2O4S2/c7-13(9,10)5-3-1-2-4-6(5)14(8,11)12/h1-4H
• InChI Key： YBGQXNZTVFEKEN-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1S(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 273.89300
• Monoisotopic Mass: 273.893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 85

Experimental Properties

• Density: 1.690
• Melting Point: 144.0 to 147.0 deg-C
• Boiling Point: 394.4°C at 760 mmHg
• Flash Point: 394.4 ºC at 760 mmHg
• Refractive Index: 1.581
• PSA: 85.04000
• LogP: 3.70320
• Sensitiveness: Easily absorb moisture

1,2-Benzenedisulfonyl dichloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 1,2-Benzenedisulfonyl dichloride

Professional Introduction to 1,2-Benzenedisulfonyl dichloride (CAS No: 6461-76-3)

1,2-Benzenedisulfonyl dichloride, with the chemical formula C₆H₂Cl₂O₄S₂, is a highly versatile and synthetically valuable compound widely utilized in the pharmaceutical and fine chemical industries. This review provides an in-depth exploration of its properties, applications, and recent advancements in research, emphasizing its significance in modern chemical synthesis and drug development.

The molecular structure of 1,2-benzenedisulfonyl dichloride consists of a benzene ring disubstituted with sulfonyl chloride groups at the 1 and 2 positions. This arrangement imparts unique reactivity, making it a crucial intermediate in the preparation of various sulfonamide derivatives. The presence of two chlorine atoms on the sulfonyl group enhances its electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures.

In the realm of pharmaceutical chemistry, 1,2-benzenedisulfonyl dichloride plays a pivotal role in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds renowned for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory properties. The compound serves as a key precursor for introducing sulfonamide moieties into drug molecules, enabling the development of novel therapeutic agents. Recent studies have highlighted its utility in generating sulfonamides with enhanced binding affinity to biological targets, thereby improving drug efficacy.

One of the most compelling applications of 1,2-benzenedisulfonyl dichloride is in the field of medicinal chemistry, particularly in the design of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By serving as a building block for sulfonamide-based inhibitors, this compound has enabled the creation of molecules that selectively target specific kinases. For instance, research published in 2023 demonstrated its use in synthesizing inhibitors of Janus kinases (JAKs), which have shown promise in treating autoimmune disorders like rheumatoid arthritis.

The synthetic utility of 1,2-benzenedisulfonyl dichloride extends beyond pharmaceuticals into agrochemicals and material science. In agrochemistry, sulfonamide derivatives synthesized from this intermediate have been explored for their herbicidal and fungicidal properties. These compounds contribute to the development of environmentally friendly crop protection agents by offering effective pest control with reduced toxicity to non-target organisms.

Recent advancements in green chemistry have also leveraged 1,2-benzenedisulfonyl dichloride for sustainable synthetic routes. Researchers have developed catalytic processes that minimize waste and energy consumption while maximizing yield. For example, palladium-catalyzed cross-coupling reactions using this compound have enabled the efficient construction of biaryl sulfonamides, which are important motifs in many biologically active molecules.

The role of 1,2-benzenedisulfonyl dichloride in material science is equally noteworthy. Its ability to form stable coordination complexes with metals has been exploited in the development of metal-organic frameworks (MOFs) and catalysts. These materials exhibit exceptional surface areas and tunable pore sizes, making them ideal for applications such as gas storage and separation technologies.

In conclusion, 1,2-benzenedisulfonyl dichloride (CAS No: 6461-76-3) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its significance in pharmaceutical synthesis underscores its importance as a key intermediate for developing sulfonamide-based drugs with therapeutic potential. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.